Cas no 100700-38-7 (1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-)

1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- structure
100700-38-7 structure
Product Name:1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
CAS No:100700-38-7
MF:C29H30N4O2
MW:466.574106693268
CID:157234
PubChem ID:57990
Update Time:2025-04-19

1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinebutanenitrile,4-[2,3-dihydro-3-(hydroxymethyl)-2-oxo-1H-benzimidazol-1-yl]-a,a-diphenyl-
    • 1-Piperidinebutyronitrile,4-[3-(hydroxymethyl)-2-oxo-1-benzimidazolinyl]-a,a-diphenyl- (7CI)
    • 4-[4-[3-(hydroxymethyl)-2-oxobenzimidazol-1-yl]piperidin-1-yl]-2,2-diphenylbutanenitrile
    • 5-24-02-00380 (Beilstein Handbook Reference)
    • Butyronitrile, 2,2-diphenyl-4-(4-(3-hydroxymethyl-2-oxo-1-benzimidaizolinyl)piperidino)-
    • 1-(3-Cyano-3,3-diphenylpropyl)-4-(3-hydroxymethyl-2-oxo-1-benzimidazolinyl)-piperidine
    • 100700-38-7
    • DTXSID90143470
    • BRN 0869542
    • Inchi: 1S/C29H30N4O2/c30-21-29(23-9-3-1-4-10-23,24-11-5-2-6-12-24)17-20-31-18-15-25(16-19-31)33-27-14-8-7-13-26(27)32(22-34)28(33)35/h1-14,25,34H,15-20,22H2
    • InChI Key: HLBZVDQDHZUVOU-UHFFFAOYSA-N
    • SMILES: O=C1N(CO)C2C=CC=CC=2N1C1CCN(CCC(C#N)(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 466.2371
  • Monoisotopic Mass: 466.237
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8A^2
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.242
  • Boiling Point: 655.5°Cat760mmHg
  • Flash Point: 350.2°C
  • Refractive Index: 1.634
  • PSA: 70.81
  • LogP: 4.22758
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